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Compound of Interest

Compound Name: 7ACC1

Cat. No.: B1201175 Get Quote

FOR RESEARCH USE ONLY. NOT FOR HUMAN OR VETERINARY DIAGNOSTIC OR

THERAPEUTIC USE.

This document provides immediate and essential safety and logistical information for

researchers, scientists, and drug development professionals working with 7ACC1 (also known

as DEAC or 7-(Diethylamino)coumarin-3-carboxylic acid; CAS No. 50995-74-9). It includes

crucial guidance on personal protective equipment, handling, storage, disposal, and

experimental application.

Immediate Safety Information
7ACC1 is a potent inhibitor of monocarboxylate transporters 1 and 4 (MCT1/4) and requires

careful handling to minimize exposure and ensure laboratory safety.

Hazard Identification
7ACC1 is classified with the following hazards:

Harmful if swallowed (Acute toxicity - oral 4)[1]

Causes skin irritation (Skin irritation 2)[1][2]

Causes serious eye irritation (Eye irritation 2A)[1][2]

May cause respiratory irritation (Specific target organ toxicity (single exposure) 3)[1][3]
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GHS Hazard Pictogram:

alt text

Signal Word:Warning[1][2]

Personal Protective Equipment (PPE)
Strict adherence to PPE guidelines is mandatory when handling 7ACC1.
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Protection Type Specification Rationale

Hand Protection

Wear protective gloves (e.g.,

Nitrile rubber). Inspect gloves

prior to use. Use proper glove

removal technique (without

touching glove's outer surface)

to avoid skin contact with this

product. Dispose of

contaminated gloves after use

in accordance with applicable

laws and good laboratory

practices. Wash and dry

hands.

To prevent skin contact and

irritation[2].

Eye/Face Protection

Safety glasses with side-

shields conforming to EN166.

Use equipment for eye

protection tested and approved

under appropriate government

standards such as NIOSH

(US) or EN 166(EU).

To prevent eye irritation from

splashes or dust[2].

Skin and Body Protection

Complete suit protecting

against chemicals. The type of

protective equipment must be

selected according to the

concentration and amount of

the dangerous substance at

the specific workplace.

To prevent skin exposure.

Respiratory Protection For nuisance exposures use

type P95 (US) or type P1 (EU

EN 143) particle respirator. For

higher level protection use

type OV/AG/P99 (US) or type

ABEK-P2 (EU EN 143)

respirator cartridges. Use

respirators and components

Required when dusts are

generated to avoid respiratory

irritation[3].
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tested and approved under

appropriate government

standards such as NIOSH

(US) or CEN (EU).

First Aid Measures
In case of exposure, follow these procedures immediately:

Exposure Route First Aid Procedure

If Inhaled

If breathed in, move person into fresh air. If not

breathing, give artificial respiration. Consult a

physician.

In Case of Skin Contact
Wash off with soap and plenty of water. Consult

a physician[2].

In Case of Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician[2].

If Swallowed

Never give anything by mouth to an

unconscious person. Rinse mouth with water.

Consult a physician[4].

Operational and Disposal Plans
Proper operational procedures and waste disposal are critical for laboratory safety and

environmental protection.

Handling and Storage
Handling: Avoid contact with skin and eyes. Avoid formation of dust and aerosols. Provide

appropriate exhaust ventilation at places where dust is formed.

Storage: Keep container tightly closed in a dry and well-ventilated place. Recommended

storage temperature is -20°C. Protect from light.[2][4]
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Storage Conditions Stability

Powder at -20°C ≥ 4 years

In solvent (-80°C) 6 months

Data sourced from supplier information.

Spill Management
Personal Precautions: Use personal protective equipment. Avoid dust formation. Avoid

breathing vapors, mist or gas. Ensure adequate ventilation. Evacuate personnel to safe

areas. Avoid breathing dust.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let

product enter drains.

Methods for Cleaning Up: Pick up and arrange disposal without creating dust. Sweep up and

shovel. Keep in suitable, closed containers for disposal.

Disposal Plan
Dispose of 7ACC1 and its contaminated materials in accordance with all federal, state, and

local environmental regulations.

Unused Product: Dispose of as unused product in a licensed professional waste disposal

service.

Contaminated Packaging: Dispose of as unused product.

Solutions: Solutions of 7ACC1 in solvents like DMSO should be treated as chemical waste

and disposed of through a licensed waste disposal service. Do not pour down the drain.

Experimental Protocols and Data
7ACC1 is a specific blocker of MCT1 and MCT4, inhibiting lactate influx into cancer cells. This

section provides relevant data and a general experimental protocol.
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Physicochemical and Solubility Data
Property Value Source

Molecular Formula C₁₄H₁₅NO₄ [5]

Molecular Weight 261.27 g/mol [5]

Appearance Solid powder [2]

Purity >98% [5]

Solubility in DMSO ≥ 32 mg/mL (122.48 mM) [6]

Solubility in Water Insoluble [5]

Solubility in Ethanol Insoluble [5]

Experimental Workflow: Cell-Based Lactate Uptake
Assay
This workflow outlines the key steps to measure the effect of 7ACC1 on lactate uptake in

cancer cells.
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Cell Preparation Treatment

Lactate Uptake Assay

Data Analysis

Seed cancer cells (e.g., SiHa, HCT116) in multi-well plates

Allow cells to adhere overnight

Treat cells with 7ACC1 for a specified duration (e.g., 24h)

Prepare stock solution of 7ACC1 in DMSO

Dilute 7ACC1 to desired concentrations in culture medium

Add radiolabeled or fluorescently labeled lactate

Incubate for a short period to allow uptake

Wash cells to remove extracellular lactate

Lyse cells to release intracellular contents

Measure intracellular lactate signal (radioactivity or fluorescence)

Normalize data to cell number or protein concentration

Calculate the percentage of lactate uptake inhibition

Click to download full resolution via product page

Caption: A general workflow for a cell-based lactate uptake assay using 7ACC1.
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Signaling Pathway: Inhibition of Lactate Transport by
7ACC1
7ACC1 targets MCT1 and MCT4, which are crucial for the transport of lactate across the cell

membrane. In the tumor microenvironment, glycolytic cancer cells export lactate via MCT4,

which is then taken up by oxidative cancer cells via MCT1 to fuel their metabolism. By inhibiting

both transporters, 7ACC1 disrupts this metabolic symbiosis.
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Caption: 7ACC1 inhibits MCT1 and MCT4, disrupting lactate transport.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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